4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine dihydrochloride
Overview
Description
4-methyl-1,2,5,6-tetrahydro-3,4’-bipyridine dihydrochloride is a chemical compound. Unfortunately, there is limited information available about this specific compound . It is related to other compounds such as 1,2,3,6-tetrahydropyridine and 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , which are used in various applications in the field of chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine dihydrochloride involves the reduction of 4-methyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid followed by cyclization with ammonium chloride.", "Starting Materials": [ "4-methyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Dissolve 4-methyl-1,2,5,6-tetrahydropyridine-3-carboxylic acid in ethanol", "Add sodium borohydride to the solution and stir for several hours", "Add hydrochloric acid to the solution to adjust the pH to acidic", "Heat the solution to reflux for several hours", "Cool the solution and add ammonium chloride", "Adjust the pH to basic using sodium hydroxide", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution and precipitate the product with diethyl ether", "Dry the product under vacuum to obtain 4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine", "Dissolve the product in hydrochloric acid and precipitate the dihydrochloride salt with diethyl ether", "Dry the product under vacuum to obtain 4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine dihydrochloride" ] } | |
CAS RN |
2445790-77-0 |
Product Name |
4-methyl-1,2,5,6-tetrahydro-3,4'-bipyridine dihydrochloride |
Molecular Formula |
C11H16Cl2N2 |
Molecular Weight |
247.2 |
Purity |
95 |
Origin of Product |
United States |
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